Cas no 1537375-93-1 (2-(3-fluoro-4-methylphenyl)propanenitrile)

• Product Name: 2-(3-fluoro-4-methylphenyl)propanenitrile
• CAS No: 1537375-93-1
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 6203546
• PubChem ID: 80216121
• Update Time: 2025-10-05

2-(3-fluoro-4-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)propanenitrile
• AKOS018778349
• 1537375-93-1
• EN300-1843493

• Inchi： 1S/C10H10FN/c1-7-3-4-9(5-10(7)11)8(2)6-12/h3-5,8H,1-2H3
• InChI Key： FYYHQIRZCXDHJU-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C#N)C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(3-fluoro-4-methylphenyl)propanenitrile

2-(3-Fluoro-4-Methylphenyl)Propanenitrile: A Comprehensive Overview

2-(3-Fluoro-4-Methylphenyl)Propanenitrile, also known by its CAS number 1537375-93-1, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a nitrile group, making it a valuable building block for various applications.

The synthesis of 2-(3-Fluoro-4-Methylphenyl)Propanenitrile involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the desired carbon-carbon bonds.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of the nitrile group provides opportunities for further functionalization, allowing chemists to explore a wide range of bioactive derivatives. For instance, studies have shown that derivatives of 2-(3-Fluoro-4-Methylphenyl)Propanenitrile exhibit potential antimicrobial and anti-inflammatory activities, making them candidates for novel therapeutic agents.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The aromatic ring with fluorine substitution imparts unique electronic properties, making it suitable for use in organic electronics. Recent research has focused on incorporating this compound into polymer systems to enhance their conductivity and stability, paving the way for its use in flexible electronics and advanced materials.

The chemical stability and reactivity of 2-(3-Fluoro-4-Methylphenyl)Propanenitrile make it an ideal candidate for various industrial processes. Its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of agrochemicals and specialty chemicals. Furthermore, its compatibility with modern analytical techniques ensures that it can be easily characterized, facilitating its integration into large-scale production processes.

From an environmental perspective, the development of sustainable synthetic routes for 2-(3-Fluoro-4-Methylphenyl)Propanenitrile is a critical area of research. Scientists are increasingly focusing on reducing waste generation and improving atom economy during its production. Green chemistry principles are being applied to design eco-friendly methods that minimize the use of hazardous reagents and solvents.

In conclusion, 2-(3-Fluoro-4-Methylphenyl)Propanenitrile stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both scientific innovation and industrial development.